Cas no 2228410-06-6 (1,1-difluoro-2-methyl-3-4-(pyrrolidin-1-yl)phenylpropan-2-amine)

1,1-Difluoro-2-methyl-3-4-(pyrrolidin-1-yl)phenylpropan-2-amine is a fluorinated amine derivative with a pyrrolidine-substituted phenyl group, offering unique structural and electronic properties. The presence of difluoromethyl and methyl groups adjacent to the amine functionality enhances its stability and potential reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The pyrrolidine moiety contributes to increased lipophilicity and conformational flexibility, which may improve binding affinity in biologically active compounds. This compound is particularly suited for applications requiring selective fluorination or as a building block for the development of novel bioactive molecules. Its well-defined structure ensures reproducibility in synthetic pathways, supporting research and industrial-scale production.
1,1-difluoro-2-methyl-3-4-(pyrrolidin-1-yl)phenylpropan-2-amine structure
2228410-06-6 structure
Product Name:1,1-difluoro-2-methyl-3-4-(pyrrolidin-1-yl)phenylpropan-2-amine
CAS No:2228410-06-6
MF:C14H20F2N2
MW:254.318810462952
CID:5838104
PubChem ID:165630261
Update Time:2025-06-08

1,1-difluoro-2-methyl-3-4-(pyrrolidin-1-yl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1,1-difluoro-2-methyl-3-4-(pyrrolidin-1-yl)phenylpropan-2-amine
    • 1,1-difluoro-2-methyl-3-[4-(pyrrolidin-1-yl)phenyl]propan-2-amine
    • 2228410-06-6
    • EN300-1962381
    • Inchi: 1S/C14H20F2N2/c1-14(17,13(15)16)10-11-4-6-12(7-5-11)18-8-2-3-9-18/h4-7,13H,2-3,8-10,17H2,1H3
    • InChI Key: CWYKMQLKVCFHJT-UHFFFAOYSA-N
    • SMILES: FC(C(C)(CC1C=CC(=CC=1)N1CCCC1)N)F

Computed Properties

  • Exact Mass: 254.15945497g/mol
  • Monoisotopic Mass: 254.15945497g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 29.3Ų

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Additional information on 1,1-difluoro-2-methyl-3-4-(pyrrolidin-1-yl)phenylpropan-2-amine

Comprehensive Overview of 1,1-difluoro-2-methyl-3-4-(pyrrolidin-1-yl)phenylpropan-2-amine (CAS No. 2228410-06-6)

The compound 1,1-difluoro-2-methyl-3-4-(pyrrolidin-1-yl)phenylpropan-2-amine (CAS No. 2228410-06-6) is a fluorinated amine derivative with a unique structural framework. Its molecular design incorporates a pyrrolidine ring and a difluoromethyl group, which are of significant interest in medicinal chemistry and material science. Researchers are increasingly exploring its potential applications due to its distinct physicochemical properties, such as enhanced lipophilicity and metabolic stability, which are critical for drug development.

In recent years, the demand for fluorinated compounds has surged, driven by their utility in pharmaceuticals, agrochemicals, and advanced materials. The presence of fluorine atoms in 1,1-difluoro-2-methyl-3-4-(pyrrolidin-1-yl)phenylpropan-2-amine contributes to its bioactivity and selectivity, making it a candidate for further investigation in targeted therapies. This aligns with the growing trend of precision medicine, where molecules with tailored properties are sought after for minimal side effects and maximal efficacy.

The synthesis of CAS No. 2228410-06-6 involves multi-step organic reactions, including amine alkylation and fluorination processes. These methods are often optimized for yield and purity, reflecting the broader industry focus on green chemistry and sustainable practices. As environmental concerns rise, researchers are prioritizing eco-friendly synthetic routes, which could include catalytic fluorination or solvent-free conditions.

From a pharmacological perspective, the pyrrolidin-1-yl moiety in this compound is noteworthy. Pyrrolidine derivatives are frequently employed as bioisosteres in drug design, offering improved pharmacokinetic profiles. This has led to speculation about the compound's potential in treating neurological disorders, given the role of similar structures in modulating neurotransmitter systems. However, rigorous preclinical studies are necessary to validate these hypotheses.

In the realm of material science, 1,1-difluoro-2-methyl-3-4-(pyrrolidin-1-yl)phenylpropan-2-amine may find applications in the development of high-performance polymers or liquid crystals. Its rigid aromatic core and polar functional groups could enhance thermal stability and optical properties, addressing the need for advanced materials in electronics and photonics. This resonates with the current push for smart materials capable of adaptive responses.

Analytical characterization of this compound typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure structural verification and purity assessment, which are paramount for industrial and academic applications. The integration of machine learning in analytical workflows is also gaining traction, enabling faster data interpretation and process optimization.

Regulatory considerations for CAS No. 2228410-06-6 focus on compliance with global chemical inventories such as REACH and TSCA. As regulatory frameworks evolve, transparency in safety data sheets (SDS) and lifecycle assessment (LCA) becomes increasingly critical. Stakeholders are advised to stay updated on regional guidelines to ensure seamless market access.

In conclusion, 1,1-difluoro-2-methyl-3-4-(pyrrolidin-1-yl)phenylpropan-2-amine represents a versatile scaffold with cross-disciplinary relevance. Its exploration underscores the intersection of chemical innovation and societal needs, from healthcare to sustainability. Future research directions may include structure-activity relationship (SAR) studies or hybrid material development, further expanding its utility.

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